methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate
Description
“Methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate” is a chemical compound with the empirical formula C11H13NO2 . It is also known as 1,2,3,4-Tetrahydroquinoline-6-carboxylic acid methyl ester . The CAS Number for this compound is 177478-49-8 .
Synthesis Analysis
The synthesis of highly substituted tetrahydroquinolines, such as “methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate”, can be achieved through a three-component cascade reaction involving 2-alkenyl aniline, aldehydes, and ethyl cyanoacetate in the presence of DBU . The reaction proceeds through the Knoevenagel condensation of ethyl cyanoacetate with aldehydes followed by the aza-Michael–Michael addition with 2-alkenyl anilines to prepare the tetrahydroquinoline scaffolds .Molecular Structure Analysis
The molecular weight of “methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate” is 191.23 . The SMILES string for this compound is COC(=O)c1ccc2NCCCc2c1 .Physical And Chemical Properties Analysis
“Methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate” is a powder with a melting point of 73-76 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate involves the condensation of 2-methylcyclohexanone with aniline followed by cyclization and esterification.", "Starting Materials": [ "2-methylcyclohexanone", "aniline", "methanol", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "2-methylcyclohexanone is condensed with aniline in the presence of sulfuric acid to form N-(2-methylcyclohexylidene)aniline.", "N-(2-methylcyclohexylidene)aniline is cyclized by heating with sodium bicarbonate to form methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate.", "The crude product is purified by recrystallization from methanol.", "The purified product is esterified by refluxing with methanol and sulfuric acid to form methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate.", "The esterified product is extracted with ethyl acetate, dried over magnesium sulfate, and purified by recrystallization from methanol." ] } | |
CAS RN |
1391217-71-2 |
Product Name |
methyl 2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylate |
Molecular Formula |
C12H15NO2 |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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